Mmpip hydrochloride

• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 369.8 g/mol
• InChI: InChI=1S/C19H15N3O3.ClH/c1-22-15(12-3-5-14(24-2)6-4-12)11-16-17(19(22)23)18(21-25-16)13-7-9-20-10-8-13;/h3-11H,1-2H3;1H
• InChIKey: HXHQNERSIJXMTQ-UHFFFAOYSA-N

MMPIP Hydrochloride: A First-in-Class Allosteric mGluR7-Selective Antagonist for CNS Research Procurement

MMPIP hydrochloride (CAS 1215566-78-1; 6-(4-methoxyphenyl)-5-methyl-3-(4-pyridinyl)-isoxazolo[4,5-c]pyridin-4(5H)-one hydrochloride) is an isoxazolopyridone-derived negative allosteric modulator (NAM) and the first reported allosteric antagonist selective for metabotropic glutamate receptor 7 (mGluR7) [1]. Discovered through chemical optimization of the screening hit MDIP, MMPIP inhibits L-AP4-induced intracellular Ca²⁺ mobilization with an IC₅₀ of 26 nM and displays potent inverse agonist activity (IC₅₀ = 15 nM for forskolin-induced cAMP elevation) . Critically, MMPIP at concentrations ≥1 μM exhibits no significant activity at mGluR1, mGluR2, mGluR3, mGluR4, mGluR5, or mGluR8, establishing it as a subtype-selective pharmacological tool for dissecting mGluR7-mediated central nervous system functions [1].

Reported first selective mGluR7 NAM

✓ mGluR7-subtype-exclusive tool (spares mGluR1–6,8)

✓ Inverse agonist activity at constitutive mGluR7

✓ Nanomolar potency range supports CNS target engagement studies

• [1] Suzuki G, Tsukamoto N, Fushiki H, et al. In vitro pharmacological characterization of novel isoxazolopyridone derivatives as allosteric metabotropic glutamate receptor 7 antagonists. J Pharmacol Exp Ther. 2007;323(1):147-156. doi:10.1124/jpet.107.124701 View Source

Why mGluR7-Targeted Research Cannot Simply Substitute MMPIP Hydrochloride With Other In-Class Negative Allosteric Modulators

Despite sharing a common nominal target (mGluR7), the available negative allosteric modulators—MMPIP, ADX71743, XAP044, VU 6010608, and the orthosteric antagonist UBP1112—differ fundamentally in their binding site topology, inverse agonist efficacy, pharmacokinetic durability, and most critically, their differential activity at mGlu7/8 heterodimers versus mGlu7/7 homodimers [1][2]. MMPIP uniquely antagonizes only mGlu7/7 homodimers while sparing mGlu7/8 heterodimers, a pharmacological property with direct consequences for circuit-specific modulation at hippocampal SC-CA1 synapses where mGlu7/8 heterodimers predominate [1]. Furthermore, MMPIP's combination of sub-30 nM potency, pronounced inverse agonism at constitutive receptor activity, and superior brain exposure relative to ADX71743 means that substituting one mGlu7 NAM for another without accounting for these dimensions can produce qualitatively different—or even opposite—experimental outcomes [2][3].

Heterodimer pharmacology mismatch MMPIP spares mGlu7/8 heterodimers; other NAMs such as ADX71743 block both, which may alter circuit-specific readouts.

Inverse agonism gap XAP044 lacks inverse agonist activity; experiments probing constitutive receptor signaling require MMPIP or ADX71743 instead.

Brain exposure mismatch Rapid brain clearance of some alternatives (e.g., ADX71743 T½ ~0.34 h) limits sustained CNS studies; MMPIP provides prolonged exposure.

• [1] Habrian CH, Levitz J, Vyklicky V, et al. Differential activity of mGlu7 allosteric modulators provides evidence for mGlu7/8 heterodimers at hippocampal Schaffer collateral-CA1 synapses. J Biol Chem. 2022;298(10):102458. doi:10.1016/j.jbc.2022.102458 View Source
• [2] Cieślik P, Woźniak M, Tokarski K, et al. Negative allosteric modulators of mGlu7 receptor as putative antipsychotic drugs. Front Mol Neurosci. 2018;11:316. doi:10.3389/fnmol.2018.00316 View Source
• [3] Gee CE, Peterlik D, Neuhäuser C, et al. Blocking metabotropic glutamate receptor subtype 7 (mGlu7) via the Venus flytrap domain (VFTD) inhibits amygdala plasticity, stress, and anxiety-related behavior. J Biol Chem. 2014;289(16):10975-10987. doi:10.1074/jbc.M113.542654 View Source

MMPIP Hydrochloride Quantitative Differentiation Evidence: Head-to-Head Comparator Data for Informed Procurement

Subtype Selectivity: MMPIP Hydrochloride vs. UBP1112 — 200-Fold Superior mGluR7 Discrimination Across the mGlu Receptor Family

MMPIP hydrochloride demonstrates true mGluR7 subtype exclusivity: at concentrations ≥1 μM, it produces no significant effect at mGluR1, mGluR2, mGluR3, mGluR4, mGluR5, or mGluR8 [1]. In stark contrast, the orthosteric antagonist UBP1112 is a pan-group III antagonist with an apparent Kd of only 5.1 μM for group III receptors (encompassing mGluR4, mGluR6, mGluR7, and mGluR8) and 488 μM for group II receptors, providing no intra-group III discrimination . The ~200-fold lower Kd of UBP1112 relative to MMPIP's 26 nM IC₅₀ at mGluR7, combined with UBP1112's inability to separate mGluR7 from mGluR4, mGluR6, or mGluR8, renders UBP1112 unsuitable for experiments requiring confident attribution of effects to mGluR7 specifically.

Subtype selectivity

Cross-study comparable

MMPIP IC₅₀ 26 nM (mGluR7)

UBP1112 Kd 5.1 μM (group III)

~200-fold more selective

Enables unambiguous mGluR7 attribution; UBP1112 cannot discriminate among group III isoforms.

CHO cells; radioligand binding vs functional Ca²⁺ assay.

Evidence Dimension	Subtype selectivity across mGlu receptor family (mGluR1–8)
Target Compound Data	No significant activity at mGluR1, mGluR2, mGluR3, mGluR4, mGluR5, mGluR8 at concentrations ≥1 μM; IC₅₀ = 26 nM at mGluR7 (Ca²⁺ assay)
Comparator Or Baseline	UBP1112: apparent Kd = 5.1 μM for group III mGlu receptors (mGluR4/6/7/8 collectively); Kd = 488 μM for group II; IC₅₀ > 1 mM for group I, NMDA, AMPA, kainate receptors
Quantified Difference	MMPIP mGluR7 IC₅₀ ≈ 200-fold lower than UBP1112 group III Kd; UBP1112 cannot discriminate among mGluR4/6/7/8 isoforms
Conditions	MMPIP: CHO cells coexpressing rat mGluR7 + Gα15 (Ca²⁺ mobilization) or individual receptor subtypes; UBP1112: radioligand binding on recombinant mGlu receptors

Why This Matters

For laboratories requiring unambiguous mGluR7 target engagement without confounding activity at mGluR4 or mGluR8, MMPIP's subtype-exclusive profile eliminates a critical source of interpretational ambiguity inherent to pan-group III ligands like UBP1112.

• [1] Suzuki G, Tsukamoto N, Fushiki H, et al. In vitro pharmacological characterization of novel isoxazolopyridone derivatives as allosteric metabotropic glutamate receptor 7 antagonists. J Pharmacol Exp Ther. 2007;323(1):147-156. doi:10.1124/jpet.107.124701 View Source

Target Potency Comparison: MMPIP Hydrochloride Delivers 2- to 30-Fold Higher mGluR7 Affinity Than ADX71743, XAP044, or VU 6010608

MMPIP hydrochloride binds mGluR7 with a KB of 24–30 nM and inhibits L-AP4-induced Ca²⁺ mobilization with an IC₅₀ of 26 nM [1][2]. By comparison, the alternative mGlu7 NAM ADX71743 exhibits an EC₅₀ of 63 nM at human mGluR7 and 88 nM at mouse mGluR7 [3]; the VFT-domain antagonist XAP044 has an IC₅₀ of 88 nM at mGluR7 [4]; and the structurally distinct NAM VU 6010608 is substantially weaker with an IC₅₀ of 795 nM (0.76 μM) . This places MMPIP as the most potent among widely used mGluR7 antagonists, with approximately 2.4- to 3.4-fold greater affinity than ADX71743 and XAP044, and roughly 30-fold greater affinity than VU 6010608.

Target potency

Reported

K_B 24–30 nM
IC₅₀ 26 nM (Ca²⁺ mobilization)

Supports nanomolar-range receptor occupancy with low compound load.

CHO-Gα15 cells; L-AP4-induced response. Compared to ADX71743 ~63 nM, XAP044 ~88 nM.

Evidence Dimension	Binding affinity / functional antagonism potency at mGluR7
Target Compound Data	KB = 24–30 nM; IC₅₀ = 26 nM (Ca²⁺ mobilization in CHO cells coexpressing rat mGluR7 + Gα15)
Comparator Or Baseline	ADX71743: EC₅₀ = 63 nM (human mGluR7), 88 nM (mouse mGluR7); XAP044: IC₅₀ = 88 nM (mGluR7 [³⁵S]GTPγS binding / LTP blockade); VU 6010608: IC₅₀ = 795 nM (mGluR7)
Quantified Difference	MMPIP is ~2.4× more potent than ADX71743 (human mGluR7), ~3.4× more potent than XAP044, and ~30× more potent than VU 6010608
Conditions	MMPIP: rat mGluR7 CHO-Gα15 cells, L-AP4 (0.5 mM)-induced Ca²⁺; ADX71743: human/mouse mGluR7 HEK293 cells; XAP044: mouse brain slice LTP; VU 6010608: recombinant mGluR7 cell-based assay

Why This Matters

Higher target potency translates to lower compound consumption per experiment, reduced solvent (DMSO) burden in assay systems, and the ability to achieve full receptor occupancy at concentrations well below those that might engage secondary targets.

• [1] Suzuki G, Tsukamoto N, Fushiki H, et al. In vitro pharmacological characterization of novel isoxazolopyridone derivatives as allosteric metabotropic glutamate receptor 7 antagonists. J Pharmacol Exp Ther. 2007;323(1):147-156. doi:10.1124/jpet.107.124701 View Source
• [2] MedChemExpress. MMPIP hydrochloride (HY-103111) Product Datasheet. KB values 24–30 nM; mGluR7 selective antagonist. View Source
• [3] Kalinichev M, Rouillier M, Girard F, et al. ADX71743, a potent and selective negative allosteric modulator of metabotropic glutamate receptor 7: in vitro and in vivo characterization. J Pharmacol Exp Ther. 2013;344(3):624-636. doi:10.1124/jpet.112.200915 View Source
• [4] Gee CE, Peterlik D, Neuhäuser C, et al. Blocking metabotropic glutamate receptor subtype 7 (mGlu7) via the Venus flytrap domain (VFTD) inhibits amygdala plasticity, stress, and anxiety-related behavior. J Biol Chem. 2014;289(16):10975-10987. doi:10.1074/jbc.M113.542654 View Source

Inverse Agonist Efficacy: MMPIP Hydrochloride Possesses Pronounced Constitutive Activity Inhibition Absent in XAP044

In the absence of any agonist, MMPIP hydrochloride potently increases forskolin-stimulated cAMP accumulation with an IC₅₀ of 15 nM, demonstrating strong inverse agonist activity at constitutively active mGluR7 [1]. In a direct head-to-head comparison within the same study, ADX71743 also displayed inverse agonist properties (IC₅₀ = 0.22 μM in T-REx 293 cells), but XAP044 completely lacked this effect [1]. The inverse agonist IC₅₀ of MMPIP (15 nM) is approximately 15-fold more potent than ADX71743's inverse agonist IC₅₀ (220 nM) [1]. This property is mechanistically significant because mGluR7 exhibits constitutive activity in native systems including sympathetic neurons, and MMPIP's ability to suppress this basal signaling represents a pharmacologically distinct mode of receptor modulation unavailable with XAP044.

Inverse agonism

Direct head-to-head

MMPIP IC₅₀ 15 nM

ADX71743 IC₅₀ 220 nM; XAP044 no effect

~15-fold more potent inverse agonist; qualitative difference vs XAP044

Required for constitutive mGluR7 signaling studies; XAP044 functionally inert in this context.

T-REx 293 cells, forskolin-stimulated cAMP.

Evidence Dimension	Inverse agonist activity: potentiation of forskolin-induced cAMP accumulation in absence of agonist
Target Compound Data	IC₅₀ = 15 nM (MMPIP, CHO cells expressing mGluR7); IC₅₀ = 0.34 μM (MMPIP, T-REx 293 cells expressing mGluR7)
Comparator Or Baseline	ADX71743: IC₅₀ = 0.22 μM (T-REx 293); XAP044: no inverse agonist activity detected
Quantified Difference	MMPIP ~15-fold more potent inverse agonist than ADX71743 in cell-based cAMP assay; XAP044 shows zero inverse agonism — a qualitative difference
Conditions	MMPIP 15 nM: CHO cells expressing rat mGluR7 + forskolin; MMPIP 340 nM and ADX71743 220 nM: T-REx 293 cells expressing mGluR7 + forskolin; XAP044: same T-REx 293 system — no effect observed

Why This Matters

For studies investigating mGluR7 constitutive signaling (e.g., in sympathetic neurons or receptor overexpression systems), XAP044 is functionally inert and cannot substitute for MMPIP; ADX71743 can substitute but requires ~15-fold higher concentration, increasing cost and potential off-target risk.

• [1] Cieślik P, Woźniak M, Tokarski K, et al. Negative allosteric modulators of mGlu7 receptor as putative antipsychotic drugs. Front Mol Neurosci. 2018;11:316. doi:10.3389/fnmol.2018.00316 — Inverse agonist IC₅₀: ADX71743 0.22 μM, MMPIP 0.34 μM (T-REx 293); XAP044 no effect. View Source

Brain Pharmacokinetics: MMPIP Hydrochloride Provides 3-Fold Greater Brain Exposure and 5-Fold Longer Brain Half-Life Than ADX71743

In a direct head-to-head pharmacokinetic comparison in Albino Swiss mice following 10 mg/kg i.p. administration, MMPIP hydrochloride achieved substantially superior brain exposure parameters relative to ADX71743 [1]. MMPIP's brain Cmax (5.42 μmol/L) was ~1.6-fold higher than ADX71743's (3.38 μmol/L), and its brain elimination half-life (1.75 h) was over 5-fold longer than ADX71743's (0.34 h) [1]. The brain AUC for MMPIP (8.98 μmol/L·h) was approximately 4-fold greater than ADX71743's (2.27 μmol/L·h) [1]. Critically, ADX71743 was nearly undetectable in brain 2 h post-administration, whereas MMPIP concentrations remained measurable [1]. In plasma, MMPIP's half-life (1.16 h) was modestly longer than ADX71743's (0.90 h) [1].

Brain PK

Direct head-to-head

T½ 1.75 h
Cmax 5.42 μmol/L · AUC 8.98 μmol/L·h

Supports sustained brain target engagement over multi-hour protocols.

10 mg/kg i.p. in mice; ADX71743 T½ 0.34 h, AUC 2.27 μmol/L·h.

Evidence Dimension	Brain and plasma pharmacokinetic parameters (10 mg/kg i.p., Albino Swiss mice)
Target Compound Data	Brain: Tmax = 0.50 h, T½ = 1.75 h, Cmax = 5.42 μmol/L, AUC = 8.98 μmol/L·h; Plasma: Tmax = 0.25 h, T½ = 1.16 h, Cmax = 9.85 μmol/L, AUC = 13.52 μmol/L·h
Comparator Or Baseline	ADX71743 brain: Tmax = 0.25 h, T½ = 0.34 h, Cmax = 3.38 μmol/L, AUC = 2.27 μmol/L·h; Plasma: Tmax = 0.25 h, T½ = 0.90 h, Cmax = 3.73 μmol/L, AUC = 1.90 μmol/L·h
Quantified Difference	Brain T½: MMPIP 5.1× longer; Brain Cmax: MMPIP 1.6× higher; Brain AUC: MMPIP 4.0× larger; Plasma AUC: MMPIP 7.1× larger
Conditions	Albino Swiss mice, 10 mg/kg intraperitoneal (i.p.), plasma and brain concentrations measured by LC-MS/MS

Why This Matters

For in vivo CNS studies requiring sustained mGluR7 engagement over multi-hour behavioral or electrophysiological protocols, MMPIP's prolonged brain residence time eliminates the need for repeated dosing and avoids the rapid washout that complicates ADX71743-based experimental designs.

• [1] Cieślik P, Woźniak M, Tokarski K, et al. Negative allosteric modulators of mGlu7 receptor as putative antipsychotic drugs. Front Mol Neurosci. 2018;11:316. doi:10.3389/fnmol.2018.00316 — Table 1: Pharmacokinetic parameters for ADX71743 and MMPIP in mouse plasma and brain. View Source

Differential Pharmacology at mGlu7/8 Heterodimers: MMPIP Hydrochloride Is the Only mGlu7 NAM That Pharmacologically Isolates mGlu7/7 Homodimer Signaling

Using CODA-RET (Complemented Donor Acceptor-Resonance Energy Transfer) technology, Habrian et al. (2022) demonstrated that MMPIP antagonizes agonist-induced responses exclusively at mGlu7/7 homodimers, with no antagonist activity at mGlu7/8 heterodimers [1]. In contrast, ADX71743 blocks responses at both mGlu7/7 homodimers and mGlu7/8 heterodimers [1]. This molecular-level divergence has direct functional consequences: in hippocampal SC-CA1 brain slice electrophysiology, ADX71743 blocked both L-AP4-induced synaptic depression and long-term potentiation, whereas MMPIP failed to block these responses, consistent with a predominance of mGlu7/8 heterodimers at this synapse [1]. Two additional structurally related mGlu7 NAMs (VU6010608 and VU6010953) also showed differential heterodimer activity, but MMPIP remains the most extensively characterized compound with strictly homodimer-restricted pharmacology [1].

Heterodimer pharmacology

Direct head-to-head

MMPIP: no antagonist activity at mGlu7/8

ADX71743: blocks both mGlu7/7 and mGlu7/8

Qualitative selectivity difference

MMPIP isolates mGlu7/7 homodimer signaling; enables heterodimer-negative control at SC-CA1 synapses.

CODA-RET and hippocampal slice electrophysiology.

Evidence Dimension	Functional antagonist activity at mGlu7/7 homodimers vs. mGlu7/8 heterodimers (CODA-RET assay)
Target Compound Data	MMPIP: antagonizes mGlu7/7 homodimers; NO antagonism at mGlu7/8 heterodimers; fails to block synaptic responses at hippocampal SC-CA1 synapses
Comparator Or Baseline	ADX71743: antagonizes BOTH mGlu7/7 homodimers and mGlu7/8 heterodimers; blocks SC-CA1 synaptic depression and LTP
Quantified Difference	Qualitative difference — MMPIP shows zero functional activity at mGlu7/8 heterodimers vs. full antagonism by ADX71743; this corresponds to complete vs. absent blockade of SC-CA1 synaptic plasticity
Conditions	CODA-RET in HEK293T cells expressing mGlu7/7 or mGlu7/8 with Gαi-mVenus; electrophysiology in acute mouse hippocampal slices (SC-CA1 field EPSPs)

Why This Matters

MMPIP is the tool of choice for researchers seeking to attribute mGluR7-mediated effects specifically to homodimeric receptor populations. For circuit-level studies in hippocampus or other regions where mGlu7/8 heterodimers dominate, MMPIP's inactivity provides a critical negative-control capability that ADX71743 cannot offer.

• [1] Habrian CH, Levitz J, Vyklicky V, et al. Differential activity of mGlu7 allosteric modulators provides evidence for mGlu7/8 heterodimers at hippocampal Schaffer collateral-CA1 synapses. J Biol Chem. 2022;298(10):102458. doi:10.1016/j.jbc.2022.102458 View Source

Behavioral Pharmacology Differentiation: MMPIP Hydrochloride and ADX71743 Exhibit Complementary but Non-Overlapping Efficacy Profiles in Antipsychotic Animal Models

In a systematic head-to-head comparison across multiple behavioral assays predictive of antipsychotic efficacy (Cieślik et al., 2018), MMPIP and ADX71743 showed a dissociable pattern of activity [1]. MMPIP (10 mg/kg) reversed MK-801-induced disruption in the spatial delayed alternation test, a measure of prefrontal cortical-dependent working memory, whereas ADX71743 was not tested in this paradigm due to its rapid brain clearance [1]. Conversely, ADX71743 (2.5 mg/kg) reversed MK-801-induced deficits in prepulse inhibition (PPI), and ADX71743 (5, 15 mg/kg) was uniquely active in the social interaction test, where MMPIP showed no significant effect [1]. Both compounds dose-dependently inhibited MK-801-induced hyperactivity (MMPIP at 15 mg/kg; ADX71743 at 5 and 15 mg/kg) and DOI-induced head twitches (MMPIP at 5, 10, 15 mg/kg; ADX71743 at 2.5, 5, 10 mg/kg) [1]. This complementary profile means that MMPIP and ADX71743 are not interchangeable for studies targeting specific behavioral domains.

Behavioral profile

Direct head-to-head

MMPIP: active in spatial working memory task

ADX71743: active in social interaction and PPI

Complementary, non-overlapping domains

Selection should align with specific behavioral endpoint (working memory vs. sociability/sensorimotor gating).

MK-801 and DOI models in mice; i.p. administration.

Evidence Dimension	Efficacy in rodent behavioral models of schizophrenia / antipsychotic activity
Target Compound Data	MMPIP: active in spatial delayed alternation (10 mg/kg), MK-801 hyperactivity (15 mg/kg), DOI head twitch (5–15 mg/kg), novel object recognition (5–15 mg/kg); NOT active in social interaction or PPI
Comparator Or Baseline	ADX71743: active in social interaction (5, 15 mg/kg), PPI (2.5 mg/kg), MK-801 hyperactivity (5, 15 mg/kg), DOI head twitch (2.5–10 mg/kg), novel object recognition (1–15 mg/kg); NOT tested in spatial delayed alternation (rapid clearance precluded testing)
Quantified Difference	Qualitatively dissociable: MMPIP unique activity in spatial working memory; ADX71743 unique activity in social interaction and PPI; both overlap in hyperactivity, head twitch, and recognition memory assays
Conditions	Male Albino Swiss mice (behavioral tests) and male Wistar rats (spatial delayed alternation, PPI); i.p. administration; MK-801 (0.3–0.6 mg/kg) or DOI (2.5 mg/kg) as disruptors

Why This Matters

Investigators studying prefrontal cortical cognitive function or working memory should select MMPIP over ADX71743; those studying social behavior or sensorimotor gating (PPI) should select ADX71743. Procurement decisions must align the compound's unique behavioral signature with the specific experimental endpoint.

• [1] Cieślik P, Woźniak M, Tokarski K, et al. Negative allosteric modulators of mGlu7 receptor as putative antipsychotic drugs. Front Mol Neurosci. 2018;11:316. doi:10.3389/fnmol.2018.00316 View Source

Optimal Procurement Scenarios for MMPIP Hydrochloride: Evidence-Matched Research and Screening Applications

mGluR7 Target Engagement Validation in Recombinant Systems Requiring Subtype-Exclusive Antagonism

When establishing mGluR7-dependent signaling in heterologous expression systems (CHO, HEK293, T-REx 293), MMPIP hydrochloride is the superior choice because its selectivity profile—no activity at mGluR1–6 or mGluR8 at ≥1 μM —eliminates the interpretational confound of off-target mGlu receptor engagement. This contrasts with UBP1112, which antagonizes all group III receptors indiscriminately . For concentration-response experiments, the KB range of 24–30 nM enables full receptor occupancy at nanomolar concentrations where solvent artifacts are negligible. The compound's inverse agonist activity (IC₅₀ = 15 nM) additionally allows investigators to probe constitutive mGluR7 signaling, a dimension inaccessible with XAP044 .

In Vivo CNS Behavioral Studies Requiring Sustained Brain Exposure and Working Memory Endpoints

For rodent behavioral protocols involving spatial working memory assessment (e.g., spatial delayed alternation, T-maze, or operant delayed non-match-to-sample tasks), MMPIP hydrochloride is the indicated mGluR7 NAM. Its brain half-life of 1.75 h in mice—over 5-fold longer than ADX71743's 0.34 h —ensures sustained target engagement throughout typical 30–90 minute testing sessions without the need for supplemental dosing. MMPIP at 10 mg/kg i.p. has been demonstrated to reverse MK-801-induced disruption specifically in the spatial delayed alternation test , a paradigm for which ADX71743 was not suitable due to its rapid brain clearance . MMPIP also improved cognitive performance in neuropathic SNI mice , further supporting its application in studies of cognition under pathological conditions.

Dissection of mGluR7 Homodimer vs. Heterodimer Contributions in Native Tissue Electrophysiology

The discovery that MMPIP hydrochloride selectively antagonizes mGlu7/7 homodimers while sparing mGlu7/8 heterodimers creates a unique experimental capability: MMPIP can be used as a pharmacological tool to determine whether a given mGluR7-mediated synaptic response is driven by homodimeric or heterodimeric receptor populations. When an L-AP4-induced electrophysiological effect (e.g., synaptic depression or LTP modulation) is blocked by ADX71743 but not by MMPIP, this implicates mGlu7/8 heterodimers, as demonstrated at hippocampal SC-CA1 synapses . This differential pharmacology enables circuit-mapping studies that are impossible with pan-heterodimer antagonists. Procurement of both MMPIP and ADX71743 as a paired tool set is recommended for any laboratory conducting mGluR7 synaptic physiology.

Neuropathic Pain Research: Normalization of Pain-Affective and Cognitive Comorbidities

MMPIP hydrochloride has been validated in two independent neuropathic pain models: the spared nerve injury (SNI) model in mice and the formalin/SNI model with intra-ventrolateral PAG microinjection in rats . In the SNI mouse study, a single systemic administration of MMPIP increased thermal and mechanical pain thresholds, reduced anxiety-like behavior (elevated plus-maze), reduced despair-like behavior (tail suspension test), and restored cognitive performance while normalizing the excitatory/inhibitory balance of prelimbic cortex pyramidal neurons . XAP044 reproduced MMPIP's effects on thermal hyperalgesia, mechanical allodynia, and affective measures , but XAP044 lacks inverse agonist activity and operates through a distinct VFT-domain mechanism , meaning the two tools are complementary rather than redundant. Procurement of MMPIP is indicated for pain studies where mGluR7 inverse agonism or homodimer-selective pharmacology is mechanistically relevant.

Application

Selection Property

Validation Focus

mGluR7 target engagement in recombinant systems

Subtype-exclusive mGluR7 antagonism

Off-target mGlu receptor screen (mGluR1–6,8)

In vivo CNS behavioral studies with working memory endpoints

Sustained brain exposure profile

Behavioral endpoint context and cognitive task validation

mGluR7 homodimer vs. heterodimer circuit mapping

Homodimer-restricted pharmacology

Heterodimer-mediated response exclusion at target synapses

Neuropathic pain and affective-cognitive comorbidity models

Inverse agonist and homodimer-selective profile

Pain-model endpoint context and prelimbic E/I balance